Cas no 590417-54-2 ((3-Methyl-1H-indol-5-yl)boronic acid)

(3-Methyl-1H-indol-5-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its indole scaffold, featuring a methyl substituent at the 3-position, enhances stability and reactivity, making it valuable for constructing complex heterocyclic compounds. The boronic acid group enables efficient palladium-catalyzed coupling with aryl or vinyl halides, facilitating applications in pharmaceuticals, agrochemicals, and materials science. This compound exhibits good solubility in common organic solvents and demonstrates reliable performance under standard reaction conditions. Its well-defined structure and consistent purity ensure reproducible results in synthetic workflows.
(3-Methyl-1H-indol-5-yl)boronic acid structure
590417-54-2 structure
Product Name:(3-Methyl-1H-indol-5-yl)boronic acid
CAS No:590417-54-2
MF:C9H10BNO2
MW:174.992202281952
MDL:MFCD27987717
CID:2094455
PubChem ID:22559269
Update Time:2025-06-08

(3-Methyl-1H-indol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Methyl-1H-indol-5-yl)boronic acid
    • SCHEMBL3680891
    • (3-methyl-1H-indol-5-yl)boronicacid
    • SB14946
    • AS-52140
    • DB-189720
    • CS-0053360
    • MFCD27987717
    • 590417-54-2
    • P14477
    • AKOS025289782
    • MDL： MFCD27987717
    • Inchi： 1S/C9H10BNO2/c1-6-5-11-9-3-2-7(10(12)13)4-8(6)9/h2-5,11-13H,1H3
    • InChI Key： YLJHTMTUVOSOMB-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC2=C(C=1)C(C)=CN2)O

Computed Properties

  • Exact Mass: 175.0804587g/mol
  • Monoisotopic Mass: 175.0804587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2Ų

(3-Methyl-1H-indol-5-yl)boronic acid Pricemore >>

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